Cas no 361481-24-5 (4-{5-methyl-6-(pyridin-2-yl)carbamoyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-yl}phenyl benzoate)

• Product Name: 4-{5-methyl-6-(pyridin-2-yl)carbamoyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-yl}phenyl benzoate
• CAS No: 361481-24-5
• MF: C₂₅H₂₀N₆O₃
• MW: 452.46470451355
• CID: 6259822
• PubChem ID: 4602508
• Update Time: 2025-10-19

4-{5-methyl-6-(pyridin-2-yl)carbamoyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-yl}phenyl benzoate Chemical and Physical Properties

Names and Identifiers

• 4-{5-methyl-6-(pyridin-2-yl)carbamoyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-yl}phenyl benzoate
• Oprea1_648283
• 361481-24-5
• SR-01000444513
• SR-01000444513-1
• 4-{5-methyl-6-[(pyridin-2-yl)carbamoyl]-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}phenyl benzoate
• 4-(5-methyl-6-(pyridin-2-ylcarbamoyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)phenyl benzoate
• F0497-0059
• AKOS005718302
• [4-[5-Methyl-6-(pyridin-2-ylcarbamoyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl]phenyl] benzoate

• Inchi： 1S/C25H20N6O3/c1-16-21(23(32)30-20-9-5-6-14-26-20)22(31-25(29-16)27-15-28-31)17-10-12-19(13-11-17)34-24(33)18-7-3-2-4-8-18/h2-15,22H,1H3,(H,26,30,32)(H,27,28,29)
• InChI Key： OMFRDJSSGHQNSF-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)NC2=NC=NN2C1C1C=CC(=CC=1)OC(C1C=CC=CC=1)=O)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 452.15968852g/mol
• Monoisotopic Mass: 452.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 111Ų

Additional information on 4-{5-methyl-6-(pyridin-2-yl)carbamoyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-yl}phenyl benzoate

Introduction to 4-{5-methyl-6-(pyridin-2-yl)carbamoyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-yl}phenyl benzoate (CAS No. 361481-24-5) and Its Emerging Applications in Chemical Biology and Medicine

The compound 4-{5-methyl-6-(pyridin-2-yl)carbamoyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-yl}phenyl benzoate, identified by the CAS number 361481-24-5, represents a sophisticated molecular entity with significant potential in the realms of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and diverse biological activities. The presence of multiple pharmacophoric moieties, including a benzoate moiety, a pyridine ring, and a triazolopyrimidine scaffold, makes this molecule a promising candidate for further exploration in drug discovery and therapeutic development.

Recent advancements in medicinal chemistry have highlighted the importance of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The structure of 4-{5-methyl-6-(pyridin-2-yl)carbamoyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-yl}phenyl benzoate aligns well with this concept, as it incorporates several functional groups that can modulate various biological pathways. For instance, the pyridine ring is known to exhibit interactions with adenosine receptors, while the triazolopyrimidine scaffold has been reported to possess anti-inflammatory and anti-proliferative properties. These features collectively contribute to the compound's potential as a lead molecule for developing novel therapeutic agents.

In the context of current research trends, there is a growing interest in small molecules that can modulate protein-protein interactions (PPIs). The benzoate moiety in this compound can serve as a hinge-binding group, facilitating interactions with target proteins. Additionally, the carbamoyl group at the 6-position of the triazolopyrimidine ring may enhance binding affinity through hydrogen bonding interactions. Such structural features are particularly relevant in the development of kinase inhibitors and other enzyme-targeted therapeutics. Studies have shown that similar heterocyclic compounds can exhibit potent activity against various kinases involved in cancer and inflammatory diseases.

The synthesis and characterization of 4-{5-methyl-6-(pyridin-2-yl)carbamoyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-yl}phenyl benzoate have been meticulously performed using state-of-the-art techniques. The reaction pathway involves multi-step organic transformations, including condensation reactions between appropriately substituted precursors. Spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structural integrity of the compound. Additionally, high-performance liquid chromatography (HPLC) has been utilized for purity assessment and quantitative analysis.

Biological evaluation of this compound has revealed promising activities in vitro. Preliminary assays have demonstrated its efficacy against several targets of interest, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. Notably, the compound has shown inhibitory effects on certain kinases at submicromolar concentrations, suggesting its potential as a lead for further optimization. Furthermore, its interaction with adenosine receptors has been investigated using radioligand binding assays, providing insights into its mechanism of action.

The significance of 4-{5-methyl-6-(pyridin-2-yl)carbamoyl-4H,7H-1,2,4triazolo1,5-apyrimidin-7-ylyl}phenyl benzoate extends beyond its individual properties; it also exemplifies the broader trend toward rational drug design based on structure-based virtual screening (SBVS). Computational methods have been employed to model the interactions between this compound and its target proteins. These simulations have helped identify key residues involved in binding and provided guidance for structure optimization. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and enhance the likelihood of success in drug development.

Future directions for research on this compound include exploring its pharmacokinetic properties and potential therapeutic applications. In vivo studies are planned to evaluate its bioavailability and toxicity profile using appropriate animal models. Additionally, efforts are underway to develop analogs with improved pharmacological properties through medicinal chemistry interventions. These studies aim to validate the translational potential of 4-{5-methyl-benzoate derivatives as novel therapeutics.

The development of new chemical entities like 4-{5-methyl-benzoate underscores the dynamic nature of modern pharmaceutical research. By integrating advances from synthetic chemistry with insights from computational biology and medicinal chemistry， scientists are paving the way for innovative treatments targeting complex diseases. The exploration of such compounds not only contributes to our fundamental understanding but also holds promise for addressing unmet medical needs in an efficient manner.